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Compound of Interest

Compound Name: AF 555 carboxylic acid

Cat. No.: B12364350 Get Quote

Disclaimer: This document provides a summary of publicly available technical data and general

safety guidance for AF 555 carboxylic acid. A comprehensive, official Safety Data Sheet

(SDS) was not found in the public domain. The handling and safety procedures outlined below

are based on general laboratory best practices for similar fluorescent dyes and related

chemical compounds. Users should always consult with their institution's safety office and refer

to the specific documentation provided by the supplier before handling this chemical.

Introduction
AF 555 carboxylic acid is a fluorescent dye commonly used in biological research. It belongs

to the family of rhodamine dyes and serves as a non-reactive reference standard for

experiments involving AF 555 dye conjugates.[1] Its hydrophilic nature, high fluorescence

quantum yield, and photostability make it a valuable tool in various imaging and labeling

applications.[1][2] This guide consolidates the available technical specifications and provides

recommended safety protocols for handling this compound in a research environment.

Physicochemical and Spectral Properties
The following table summarizes the key quantitative properties of AF 555 carboxylic acid,

gathered from various suppliers.
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Property Value Source(s)

Molecular Formula C₃₅H₄₃K₃N₂O₁₄S₄ [3]

Molecular Weight ~961.28 g/mol [4]

Excitation Maximum (λex) 552 nm [1][3]

Emission Maximum (λem) 566 nm [1][3]

Extinction Coefficient 152,000 L⋅mol⁻¹⋅cm⁻¹ [1][3]

Fluorescence Quantum Yield 0.14 [3]

Appearance Dark-colored solid N/A

Solubility

Good solubility in water and

other polar solvents like DMSO

and DMF.

[5][6]

Hazard Identification and Safety Precautions
While a specific GHS classification for AF 555 carboxylic acid is not available, related

chemical structures (other carboxylic acids and fluorescent dyes) may be classified as irritants

or harmful upon ingestion or inhalation.[7][8][9] Therefore, standard laboratory precautions are

mandatory.
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Hazard Type General Precautionary Statements

Eye Contact

May cause eye irritation. Action: Wear safety

glasses or goggles. In case of contact, rinse

cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical advice if

irritation persists.[8][10]

Skin Contact

May cause skin irritation or allergic reaction.[9]

Action: Wear nitrile gloves and a lab coat. In

case of contact, wash the affected area with

plenty of soap and water.[8][10]

Inhalation

May be harmful if inhaled as a dust. Action:

Handle in a well-ventilated area or a chemical

fume hood to avoid dust formation and

inhalation. If inhaled, move to fresh air.[10][11]

Ingestion

May be harmful if swallowed.[7][9] Action: Do

not eat, drink, or smoke when using this

product. If swallowed, rinse mouth with water

and seek immediate medical attention.[7][10]

Long-term Exposure

The toxicological properties have not been

thoroughly investigated.[7] Action: Minimize

exposure and handle as a potentially hazardous

substance.

Handling and Storage
Proper storage and handling are critical to maintain the chemical's integrity and ensure user

safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC24801DA&productDescription=1-BENZOTHIOPHENE-5-CARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACI3-007_English-EU
https://www.fishersci.com/store/msds?partNumber=CC24801DA&productDescription=1-BENZOTHIOPHENE-5-CARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/sial/320102?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/c85603?userType=undefined
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACI3-007_English-EU
https://www.sigmaaldrich.com/HK/en/sds/aldrich/c85603?userType=undefined
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/c85603?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure Recommendation Source(s)

Storage

Store at -20°C in the dark upon

receipt.[1][3] Some suppliers

recommend freezer

temperatures between -5°C

and -30°C.[12] The product is

stable for at least 24 months

under these conditions.[3]

Keep desiccated.[1][3]

Light Exposure

Avoid prolonged exposure to

light to prevent

photobleaching.[1][3]

Transportation

Can be transported at room

temperature for up to three

weeks.[1][3]

Solutions

For reconstituted solutions in

DMSO, store at ≤ -15°C for no

more than two weeks.[13]

Experimental Protocols and Workflows
No specific experimental protocols for the safety assessment of AF 555 carboxylic acid were

identified. However, a general workflow for the safe handling of this and similar powdered

fluorescent dyes is presented below.
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General Workflow for Safe Handling of AF 555 Carboxylic Acid

Preparation

Handling & Use

Cleanup & Disposal Storage

1. Don Personal
Protective Equipment

(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Fume Hood / Ventilated Area)

3. Assemble Materials
(Spatula, Weigh Paper, Solvent)

4. Retrieve from Storage
(Allow to reach RT before opening)

5. Weigh Compound
(Avoid creating dust)

6. Dissolve in Solvent
(e.g., DMSO, Water)

7. Use in Experiment

8. Decontaminate Workspace
and Equipment

12. Return to Storage
(-20°C, Desiccated, Dark)

If Re-storing
Stock Solution

9. Dispose of Waste
(Follow institutional guidelines)

10. Doff PPE Correctly

11. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of powdered fluorescent dyes like AF 555
carboxylic acid.

First Aid Measures
The following are general first aid recommendations. In any case of exposure, seek medical

attention and provide the attending physician with as much information as possible about the

chemical.
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Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Check for and remove any

contact lenses. Seek medical

attention if irritation develops.

[10]

Skin Contact

In case of contact, immediately

wash skin with soap and

copious amounts of water.

Remove contaminated clothing

and wash before reuse. If

irritation persists, seek medical

attention.[10]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If symptoms

persist, seek medical attention.

[8][10]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting unless

directed to do so by medical

personnel. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.[7][10]

Spill and Disposal Procedures
Spills: For small spills of the solid material, carefully sweep up to avoid generating dust and

place in a sealed container for disposal.[10] Ventilate the area and wash the spill site after
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material pickup is complete.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[8][10] Do not allow the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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